Cas no 1129-35-7 (Methyl 4-cyanobenzoate)

• Product Name: Methyl 4-cyanobenzoate
• CAS No: 1129-35-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00001823
• CID: 40872
• PubChem ID: 87566149
• Update Time: 2025-04-18

Methyl 4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyanobenzoate
• 4-Cyanobenzoic acid methyl ester
• Cyanbenzoicacidmethylester
• 4-Cy!nobenzoic acid methyl ester
• 4-CYAN-BENZOIC ACID-METHYL ESTER
• Methyl 4-Cyanobenzoa
• 4-(methoxycarbonyl)benzonitrile
• 4-methoxylcarbonylbenzonitrile
• 4-NC-C6H4-CO2Me
• Benzoic acid,4-cyano-,methyl ester
• Benzoic acid,p-cyano-,methyl ester
• EINECS 214-443-4
• methyl p-cyanobenzoate
• Benzoic acid, 4-cyano-, methyl ester
• F8FMS7O8XG
• Benzoic acid, p-cyano-, methyl ester
• KKZMIDYKRKGJHG-UHFFFAOYSA-N
• 4-cyano-benzoic acid methyl ester
• methyl4-cyanobenzoate
• methyl-4-cyanobenzoate
• 4-cyanobenzoic acid methyl
• KSC212E9N
• 4-cyano
• DTXSID9022150
• 4-cyanobenzoic acid methylester
• Methyl 4-cyanobenzoate, 99%
• Q27277813
• AC-907/25014377
• AC-7339
• InChI=1/C9H7NO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,1H
• 1129-35-7
• SCHEMBL7393
• UNII-F8FMS7O8XG
• AKOS000278861
• W-108631
• CS-W019823
• A802703
• MFCD00001823
• p-Cyanobenzoic acid methyl ester
• FT-0618281
• TS-02142
• Methyl 4-cyanobenzoate;4-Cyanobenzoic acid methyl ester
• NS00023666
• EN300-60642
• Z18372983
• C1119
• DB-041139
• 4-Cyanobenzoic Acid Methyl Ester; p-Cyanobenzoic Acid Methyl Ester; 4-(Methoxycarbonyl)benzonitrile; Methyl p-Cyanobenzoate; p-Cyanobenzoic Acid Methyl Ester;
• ALBB-018627

• MDL： MFCD00001823
• Inchi： 1S/C9H7NO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,1H3
• InChI Key： KKZMIDYKRKGJHG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#N)=CC=1)=O
• BRN： 1866980

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.2480 (rough estimate)
• Melting Point: 65.0 to 69.0 deg-C
• Boiling Point: 142°C/12mmHg(lit.)
• Flash Point: 142-144°C/12mm
• Refractive Index: 1.5050 (estimate)
• Water Partition Coefficient: Insoluble in water. Soluble in chloroform and ethyl acetate.
• PSA: 50.09000
• LogP: 1.34488
• Solubility: Insoluble
• FEMA: 3763

Methyl 4-cyanobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：None
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S22-S24/25
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters